1H-Indol-5-ylmethyl 6-methyl-2-oxo-4-(4-propoxyphenyl)-3,4-dihydro-1H-pyrimidine-5-carboxylate

• IUPAC Name: 1H-indol-5-ylmethyl 6-methyl-2-oxo-4-(4-propoxyphenyl)-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C24H25N3O4/c1-3-12-30-19-7-5-17(6-8-19)22-21(15(2)26-24(29)27-22)23(28)31-14-16-4-9-20-18(13-16)10-11-25-20/h4-11,13,22,25H,3,12,14H2,1-2H3,(H2,26,27,29)
• InChI Key: LMRKBTYVCWEUSB-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2C(=C(NC(=O)N2)C)C(=O)OCC3=CC4=C(C=C3)NC=C4
• Molecular Formula: C24H25N3O4
• Molecular Weight: 419.5 g/mol

Description

1H-Indol-5-ylmethyl 6-methyl-2-oxo-4-(4-propoxyphenyl)-3,4-dihydro-1H-pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C24H25N3O4 and its molecular weight is 419.481. The purity is usually 95%.
BenchChem offers high-quality 1H-Indol-5-ylmethyl 6-methyl-2-oxo-4-(4-propoxyphenyl)-3,4-dihydro-1H-pyrimidine-5-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-Indol-5-ylmethyl 6-methyl-2-oxo-4-(4-propoxyphenyl)-3,4-dihydro-1H-pyrimidine-5-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Potential

• Antimicrobial and Anticancer Activities : A series of compounds similar to the one have been synthesized and evaluated for their antimicrobial and anticancer potential. For instance, certain derivatives have shown potent antimicrobial activity against Escherichia coli and significant anticancer activity against colon cancer cell lines. The research emphasizes the importance of structural features like the topological parameter and lipophilic parameter in determining antimicrobial activity (Sandeep Sharma et al., 2012).

Synthesis and Chemical Reactions

• Synthesis of Pyrimidine Derivatives : Research on the synthesis of pyrimidine derivatives, including processes that involve the combination of indole and benzene nuclei, demonstrates the potential for creating compounds with enhanced antimicrobial properties. This synergism when indole is combined with a benzene nucleus in a single molecule shows promising results against various test microbes (R. Chauhan et al., 2017).

Materials Science Applications

• Dye-Sensitized Solar Cells : The design and synthesis of indole-based co-adsorbers for dye-sensitized solar cells highlight the application of indole derivatives in materials science. The study showcases how structural modifications, particularly in the anchoring groups of these molecules, can significantly affect the photovoltaic properties of dye-sensitized solar cells, leading to enhanced power conversion efficiencies (D. Babu et al., 2016).